Cas no 142-55-2 (Dodecanoic acid,2-hydroxypropyl ester)

• Product name: Dodecanoic acid,2-hydroxypropyl ester
• CAS No: 142-55-2
• MF: C₁₅H₃₀O₃
• MW: 258.3969
• CID: 197246

Dodecanoic acid,2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2-hydroxypropyl ester
• 2-hydroxypropyl laurate
• Lauric acid 2-hydroxypropyl ester
• PROPYLENE GLYCOL LAURATE
• Propylene grlycol laurate
• 1,2-propanediol, 1-laurate
• BHIZVZJETFVJMJ-UHFFFAOYSA-N
• 1,2-Propylene glycol 1-laurate
• Propylene glycol monododecanoate
• 1,2-Propylene glycol 1-dodecanoate
• Dodecanoic acid, 2-hydroxypropyl ester

• Inchi： InChI=1S/C15H30O3/c1-3-4-5-6-7-8-9-10-11-12-15(17)18-13-14(2)16/h14,16H,3-13H2,1-2H3
• InChI Key： BHIZVZJETFVJMJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(OCC(O)C)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5
• Tautomer Count: nothing

Experimental Properties

• Density: 0.931±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.096 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dodecanoic acid,2-hydroxypropyl ester

Comprehensive Guide to Dodecanoic acid, 2-hydroxypropyl ester (CAS No. 142-55-2): Properties, Applications, and Industry Trends

Dodecanoic acid, 2-hydroxypropyl ester (CAS No. 142-55-2), also known as hydroxypropyl laurate, is a versatile ester compound widely used in cosmetics, pharmaceuticals, and industrial formulations. This ester is derived from lauric acid (dodecanoic acid) and propylene glycol, offering unique emulsifying and solubilizing properties. With the growing demand for sustainable and multifunctional ingredients, this compound has gained attention for its biodegradability and compatibility with eco-friendly formulations.

In the cosmetic industry, Dodecanoic acid, 2-hydroxypropyl ester serves as an effective emollient and skin-conditioning agent. Its molecular structure allows it to enhance product spreadability while improving moisture retention—a key concern for consumers searching for "long-lasting hydration solutions" or "non-greasy moisturizers." Recent trends in clean beauty and vegan formulations have further driven its adoption, as it aligns with the demand for plant-derived alternatives to silicones and synthetic esters.

From a chemical perspective, this ester exhibits a low melting point (typically below 25°C) and moderate viscosity, making it suitable for cold-process applications. Its hydrophilic-lipophilic balance (HLB) value (~4–6) positions it as a mild co-emulsifier, often paired with primary surfactants in shampoos, creams, and sunscreens. Researchers have also explored its potential in nanocarrier systems for topical drug delivery, addressing popular queries like "how to improve active ingredient penetration" in skincare.

The industrial applications of CAS No. 142-55-2 extend beyond personal care. In lubricant formulations, it acts as a biodegradable base oil, responding to the global push for environmentally friendly machinery fluids. Its thermal stability (up to 150°C) and hydrolytic resistance make it a candidate for green manufacturing processes—a topic frequently searched in relation to circular economy practices. Additionally, studies highlight its utility as a plasticizer for biodegradable polymers, catering to the rising interest in "compostable packaging materials."

Quality and safety are paramount for manufacturers working with hydroxypropyl laurate. Analytical techniques such as GC-MS and HPLC ensure purity levels exceeding 98%, while OECD 301 biodegradability tests confirm its environmental compatibility. Regulatory compliance with EC No. 1223/2009 (cosmetics) and FDA 21 CFR further solidifies its market position. Notably, formulators often search for "halal-certified esters" or "COSMOS-approved ingredients," criteria this ester can meet with proper documentation.

Emerging research directions include optimizing enzyme-catalyzed synthesis of Dodecanoic acid, 2-hydroxypropyl ester to reduce energy consumption—a response to the "green chemistry" trend. Another innovation area involves its combination with natural antioxidants (e.g., tocopherols) to create multifunctional additives. Such advancements address frequent industry questions like "how to formulate stable natural products" or "alternatives to petrochemical derivatives."

In summary, CAS No. 142-55-2 represents a bridge between performance and sustainability. Its adaptability across sectors—from anti-aging serums to bio-lubricants—makes it a compelling subject for R&D teams exploring "next-generation bio-based materials." As consumer awareness of carbon footprints grows, this ester’s role in low-impact formulations is poised to expand, offering solutions aligned with both technical requirements and ecological priorities.